Cas no 161404-76-8 (thiane-3-carboxylic acid)

thiane-3-carboxylic acid Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-3-carboxylic acid
• 2H-Thiopyran-3-carboxylicacid, tetrahydro-
• 2H-Thiopyran-3-carboxylicacid,tetrahydro
• thiane-3-carboxylic acid
• Tetrahydrothiopyran-3-carboxylic acid
• 2H-Thiopyran-3-carboxylicacid,tetrahydro-(9CI)
• AKOS006377416
• FT-0660743
• MFCD14584577
• 2H-Thiopyran-3-carboxylic acid, tetrahydro-
• DTXSID10597370
• Tetrahydro-2H-thiopyran-3-carboxylicacid
• SCHEMBL7454777
• Z1198485079
• 161404-76-8
• CS-0047855
• AS-33799
• PB33209
• AMY34285
• A883106
• 2h-thiopyran-3-carboxylic acid,tetrahydro-
• EN300-77779
• 2H-Thiopyran-3-carboxylicacid,tetrahydro-
• BBL101655
• STL555451
• TETRAHYDROTHIOPYRAN-3-CARBOXYLIC ACID
• +Expand

• MDL： MFCD14584577
• InChIKey： DCMOTEAFHXHTAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2S/c7-6(8)5-2-1-3-9-4-5/h5H,1-4H2,(H,7,8)
• SMILES： C1CC(CSC1)C(=O)O

Computed Properties

• Exact Mass: 146.040151g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.040151g/mol
• Monoisotopic Mass: 146.040151g/mol
• Topological Polar Surface Area: 62.6Ų
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.21420
• PSA: 62.60000
• Boiling Point: 301.8 ℃ at 760 mmHg
• Melting Point: 111.5-112.5 ºC
• Flash Point: 110.5 °C
• Solubility: Slightly soluble (7 g/l) (25 º C),
• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),

thiane-3-carboxylic acid Security Information

thiane-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%